![molecular formula C10H11N5O3 B2681457 1-methyl-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 1219844-29-7](/img/structure/B2681457.png)
1-methyl-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C10H11N5O3 and its molecular weight is 249.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis
Compounds like 1,2,4-oxadiazoles and pyridazine derivatives are synthesized through reactions involving hydrazines, hydroxylamine, and amidines, leading to a variety of heterocycles including 1H-1,2,4-triazoles, 1,3,5-triazines, and ethoxyheterocycles. These processes are foundational in the development of novel chemical entities with potential applications across different fields of chemistry and pharmacology (Whitfield & Papadopoulos, 1981).
Antimicrobial Activity
Research on derivatives of 1,3,4-oxadiazoles and pyridazine indicates their antimicrobial properties. The synthesis of these compounds through various reactions, including cyclization and functionalization, has led to the discovery of molecules with significant antimicrobial assessment against a range of pathogens, showcasing their potential as templates for developing new antimicrobial agents (Taha & El-Badry, 2010).
Medicinal Chemistry Applications
The structural motifs of 1,2,4-oxadiazoles and pyridazine derivatives have been explored for their medicinal chemistry applications, particularly in the synthesis of compounds with potential therapeutic effects. The versatility of these heterocycles allows for the development of compounds with targeted biological activities, including but not limited to antimicrobial, anticancer, and enzyme inhibition properties. This area of research is pivotal for the discovery of new drugs and therapeutic agents (El-Mariah, Hosny, & Deeb, 2006).
Synthesis of High Energy Materials
Compounds with oxadiazole and pyridazine structures have been investigated for their potential use in the synthesis of high energy materials. The unique chemical properties of these heterocycles, including their ability to form stable yet highly energetic compounds, make them of interest in materials science, particularly in applications requiring materials with high energy content and thermal stability (Ogurtsov et al., 2018).
Properties
IUPAC Name |
1-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5O3/c1-6-12-8(18-14-6)5-11-10(17)7-3-4-9(16)15(2)13-7/h3-4H,5H2,1-2H3,(H,11,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFANGYAWJDBTNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)C2=NN(C(=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.